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1-Formyl-L-proline storage stability nitrogen
atmosphere

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Formyl-L-proline

CAS No.: 67985-73-3

Cat. No.: S3716216

Key Storage Specifications

The table below summarizes the core stability data for 1-Formyl-L-proline found in the search results.

Property Specification

Recommended Storage Temp 2-8 °C[1] [2]

Protective Atmosphere Stored under nitrogen [1] [2]
Physical Form White to off-white powder [1] [2]
Melting Point 93-94 °C [1] [2]

Stability Troubleshooting Guide

Here are answers to common questions and issues you might encounter:

e Q: What is the primary reason for storing 1-Formyl-L-proline under a nitrogen atmosphere?
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o A: While the search results do not explicitly state the reason, storing under nitrogen is a
standard practice for compounds that may be sensitive to oxidation or moisture. An inert
nitrogen atmosphere prevents degradation from oxygen and humidity in the air, thereby
extending the compound's shelf life and maintaining its chemical purity.

e Q:Idon't have a nitrogen glove box. How can I properly handle the compound?

o A: The key is to minimize exposure. If the chemical is supplied in a sealed container under
nitrogen, work in a well-ventilated fume hood. Open the container only when necessary, and
reseal it promptly after use. For long-term storage, ensure the original container is tightly sealed
and kept consistently within the 2—-8 °C range (e.g., in a laboratory refrigerator).

¢ Q: The powder has changed from white to a darker color. What does this indicate?

o A: Achange in appearance, such as discoloration or darkening, is a strong visual indicator of
chemical degradation. The pure compound is specified as a "White to off-white Solid" [1] [2].
Any significant deviation from this suggests the material may have been compromised and its
use in sensitive experiments should be avoided.

Biological Context: 1-Formyl-L-proline in Cancer
Research

To help contextualize your experimental work, the diagram below illustrates the role of 1-Formyl-L-proline

(NFLP) in proline metabolism, a pathway of interest in cancer research.
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As shown in the diagram, 1-Formyl-L-proline (NFLP) has been identified in preclinical research as a
competitive inhibitor of the enzyme PYCR1 (P5C reductase) [3]. This enzyme is responsible for the final
step in the biosynthesis of proline. Inhibiting PYCR1 with NFLP can mimic the effects of proline starvation,
which has been shown to impair the growth of certain cancer cells, such as breast cancer cells, in laboratory
studies [3]. It is important to note that this application is currently in the preclinical development stage and

has not yet advanced to clinical trials [3].

Recommended Experimental Workflow for Quality
Control

For researchers incorporating 1-Formyl-L-proline into their experiments, the following workflow can help

ensure the compound's integrity:

e Storage: Upon receipt, store the compound immediately at 2-8 °C.

e Handling: Prior to use, allow the vial to warm to room temperature in a desiccator to prevent
moisture condensation. Perform all weighing in a fume hood.

¢ Visual Inspection: Examine the physical appearance. It should be a white to off-white powder.
Discard any batches showing significant discoloration [1] [2].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s3716216?utm_src=pdf-body-img
https://www.smolecule.com/products/s3716216?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7830038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7830038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7830038/
https://www.smolecule.com/products/s3716216?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9878648.htm?N=United%20States
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9878648_EN.htm
https://www.smolecule.com/products/s3716216?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Preparation: Use high-purity, anhydrous solvents if the experimental protocol allows, to minimize
side reactions.

e Documentation: Record the lot number and the condition of the compound upon opening for
traceability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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